Cas no 2229352-88-7 (2-2-(thiophen-3-yl)ethylcyclopropan-1-amine)

• Product Name: 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine
• CAS No: 2229352-88-7
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 5853362
• PubChem ID: 165687103
• Update Time: 2025-06-10

2-2-(thiophen-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine
• 2-[2-(thiophen-3-yl)ethyl]cyclopropan-1-amine
• 2229352-88-7
• EN300-1783964

• Inchi： 1S/C9H13NS/c10-9-5-8(9)2-1-7-3-4-11-6-7/h3-4,6,8-9H,1-2,5,10H2
• InChI Key： ZTPHRUSJFRHJHV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1CC1N

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine

Comprehensive Overview of 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2229352-88-7)

The compound 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2229352-88-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science. With the growing interest in heterocyclic compounds and cyclopropylamine derivatives, researchers are increasingly exploring its synthesis, reactivity, and biological activity. This article delves into the molecular characteristics, synthetic pathways, and emerging applications of this compound, while addressing common queries from the scientific community.

Structurally, 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine features a thiophene ring linked to a cyclopropylamine moiety via an ethyl spacer. This combination of aromatic and alicyclic components contributes to its versatility in chemical reactions. The presence of the amine functional group makes it a valuable intermediate for designing bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. Recent studies highlight its potential role in modulating neurotransmitter systems, aligning with the rising demand for novel neurological therapeutics.

From a synthetic perspective, the preparation of 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine often involves multi-step organic transformations, including Grignard reactions, reductive amination, and ring-closing strategies. Optimizing these methods for higher yields and purity remains a key focus, especially for industrial-scale production. Researchers are also investigating green chemistry approaches to reduce environmental impact, a topic highly relevant to current sustainability trends in chemical manufacturing.

In material science, the compound’s electron-rich thiophene unit has sparked interest in organic electronics, such as conductive polymers and OLED materials. Its ability to form stable complexes with metals further expands its utility in catalysis and sensor development. These applications resonate with the global push for advanced functional materials in renewable energy and smart technologies.

Frequently asked questions about 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine include its solubility profile, stability under various conditions, and commercial availability. While it exhibits moderate solubility in polar organic solvents, storage recommendations typically emphasize protection from light and moisture to prevent degradation. Suppliers often provide custom synthesis services, catering to the demand for high-purity research chemicals.

In summary, 2-2-(thiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2229352-88-7) represents a promising scaffold at the intersection of medicinal chemistry and materials innovation. Its dual functionality as a pharmacophore and material building block positions it as a compound of enduring relevance. Future research directions may explore its structure-activity relationships and scalable synthetic routes, addressing both academic and industrial priorities.